Cas no 1242427-32-2 (4-(cyclopropylmethoxy)benzene-1,2-diamine)

• Product Name: 4-(cyclopropylmethoxy)benzene-1,2-diamine
• CAS No: 1242427-32-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5880739
• PubChem ID: 20134128
• Update Time: 2025-10-31

4-(cyclopropylmethoxy)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethoxy)benzene-1,2-diamine
• EN300-1296027
• 1242427-32-2
• SCHEMBL9828524

• Inchi： 1S/C10H14N2O/c11-9-4-3-8(5-10(9)12)13-6-7-1-2-7/h3-5,7H,1-2,6,11-12H2
• InChI Key： GARDGPUQQZDQEC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)N)N)CC1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(cyclopropylmethoxy)benzene-1,2-diamine

Introduction to 4-(cyclopropylmethoxy)benzene-1,2-diamine (CAS No: 1242427-32-2)

4-(cyclopropylmethoxy)benzene-1,2-diamine, identified by its Chemical Abstracts Service (CAS) number 1242427-32-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic diamine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a cyclopropylmethyl ether substituent and two amino groups on a benzene core imparts distinct reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 4-(cyclopropylmethoxy)benzene-1,2-diamine consists of a benzene ring substituted with a cyclopropylmethoxy group at the 4-position and two amino groups at the 1 and 2 positions. This configuration creates a highly versatile molecule that can interact with various biological targets through hydrogen bonding and other non-covalent interactions. The cyclopropyl group, in particular, is known for its rigid structure, which can enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in aromatic diamines as pharmacophores due to their ability to modulate enzyme activity and receptor binding. Studies have shown that compounds with similar structural motifs exhibit promising activities in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer. The dual amino functionality of 4-(cyclopropylmethoxy)benzene-1,2-diamine allows for further derivatization, enabling the synthesis of libraries of analogs with tailored biological properties.

One of the most compelling aspects of 4-(cyclopropylmethoxy)benzene-1,2-diamine is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 4-(cyclopropylmethoxy)benzene-1,2-diamine make it an attractive candidate for this purpose, as the aromatic ring and amino groups can be optimized to fit into the active sites of kinase enzymes.

Recent advancements in computational chemistry have further enhanced the utility of 4-(cyclopropylmethoxy)benzene-1,2-diamine in drug discovery. Molecular docking simulations and virtual screening techniques have allowed researchers to predict the binding modes of this compound with high precision. These computational methods have been instrumental in identifying lead compounds for further optimization, reducing the time and cost associated with traditional high-throughput screening.

The synthesis of 4-(cyclopropylmethoxy)benzene-1,2-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzene derivatives followed by functional group transformations to introduce the cyclopropylmethyl ether moiety. Advances in catalytic methods have also enabled more efficient synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions, which can streamline the process and reduce waste.

In addition to its pharmaceutical applications, 4-(cyclopropylmethoxy)benzene-1,2-diamine has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it useful as a ligand in catalytic systems. These complexes can be employed in various transformations, including polymerization reactions and oxidation processes, where precise control over reaction conditions is essential.

The biological activity of 4-(cyclopropylmethoxy)benzene-1,2-diamine has been extensively studied in vitro using cell-based assays. Initial results suggest that this compound exhibits inhibitory effects on certain kinases and may have anti-inflammatory properties. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. 4-(cyclopropylmethoxy)benzene-1,2-diamine serves as an excellent example of how academic insights can drive industrial innovation. By sharing findings from basic research studies, scientists can accelerate the discovery process and bring new therapies to patients more quickly.

The future prospects for 4-(cyclopropylmethoxy)benzene-1,2-diamine are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation treatments. The combination of traditional organic synthesis techniques with modern computational methods ensures that researchers will have powerful tools at their disposal to explore the full potential of this remarkable molecule.